Cas no 5712-99-2 (1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine)

• Product Name: 1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine
• CAS No: 5712-99-2
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 1601021
• PubChem ID: 2863914
• Update Time: 2025-04-21

1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine
• (5-Methyl-furan-2-yl)-[4-(4-nitro-phenyl)-piperazin-1-yl]-methanone
• (5-methylfuran-2-yl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• MLS001219207
• DTXSID60386478
• SMR000611197
• 1-(5-methyl-2-furoyl)-4-(4-nitrophenyl)piperazine
• CHEMBL1378120
• Oprea1_250118
• ST009127
• BIM-0000600.P001
• Z29372058
• HMS2893J10
• SMSF0007096
• AKOS000608369
• UPCMLD0ENAT5722969:001
• CB02217
• CBMicro_000628
• 5712-99-2

• Inchi： 1S/C16H17N3O4/c1-12-2-7-15(23-12)16(20)18-10-8-17(9-11-18)13-3-5-14(6-4-13)19(21)22/h2-7H,8-11H2,1H3
• InChI Key： KZQXMBXROSNNDW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 315.12201
• Monoisotopic Mass: 315.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 533.3°C at 760 mmHg
• Flash Point: 276.4°C
• Refractive Index: 1.609
• PSA: 79.83